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Compound of Interest

Compound Name: 16,17-Dihydroapovincamine

Cat. No.: B1436113

Technical Guide: 16,17-Dihydroapovincamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

16,17-Dihydroapovincamine is a chemical compound closely related to the vinca alkaloids, a
class of compounds known for their pharmacological activities. It is primarily recognized as an
impurity and a derivative of apovincamine, which itself is a derivative of vincamine. Vincamine
and its semi-synthetic analog, vinpocetine, are known for their vasodilating and nootropic
effects, primarily used in the management of cerebrovascular disorders.[1][2][3] This guide
provides a summary of the available technical data for 16,17-Dihydroapovincamine.

Chemical and Physical Properties

The fundamental chemical and physical properties of 16,17-Dihydroapovincamine are
summarized below. This data is essential for its identification and characterization in a
laboratory setting.
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Property Value Source

CAS Number 57130-30-0 ChemicalBook
Molecular Formula C21H26N202 ChemicalBook
Molecular Weight 338.44 g/mol ChemicalBook

Relationship to Vincamine and Apovincamine

16,17-Dihydroapovincamine is structurally related to apovincamine, which is formed from the
dehydration of vincamine. The "dihydro" prefix indicates the addition of two hydrogen atoms to
the apovincamine structure, saturating a double bond. This structural relationship is crucial for
understanding its potential, albeit uncharacterized, pharmacological profile in the context of its

parent compounds.
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Caption: Chemical relationship between Vincamine, Apovincamine, and 16,17-
Dihydroapovincamine.

Pharmacological Context: Apovincamine
Derivatives

While specific pharmacological data for 16,17-Dihydroapovincamine is not readily available in
published literature, the activities of its parent compounds and related derivatives offer a
predictive context. Vincamine and its derivatives, such as vinpocetine (the ethyl ester of
apovincaminic acid), have been studied for their effects on cerebral blood flow and
neuroprotection.[1][3]

The proposed mechanisms of action for related vinca alkaloids include:

» Vasodilation: Improving blood flow in the brain.[1]
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o Neuroprotection: Exhibiting protective effects on neural tissues.[3]
» Anti-inflammatory activity: Demonstrating potential to reduce inflammation.[4]

It is plausible that 16,17-Dihydroapovincamine may share some of these properties, but
dedicated research is required to confirm any biological activity.

Experimental Protocols

Detailed experimental protocols specifically for the synthesis or biological evaluation of 16,17-
Dihydroapovincamine are not extensively documented in publicly accessible scientific
literature. As it is primarily classified as an impurity of vincamine, its characterization would
typically be part of the analytical method validation for vincamine drug products.

A general workflow for the analysis of such an impurity would involve:

Detection and Identification

Sample Preparation Chromatographic Separation Quantification
Mass Spectrometry

Vincamine API/Formulation g HPLC/UPLC —1 | Impurity Quantification
UV Detection

Click to download full resolution via product page

Caption: General workflow for the analysis of impurities in a drug substance like Vincamine.

Signaling Pathways

There is currently no available research detailing the specific signaling pathways modulated by
16,17-Dihydroapovincamine. Research on related compounds like vinpocetine has
suggested interactions with various cellular targets, including phosphodiesterases (PDES),
which could influence downstream signaling cascades.[3][4] However, without direct
experimental evidence, any depiction of a signaling pathway for 16,17-Dihydroapovincamine
would be purely speculative.
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Conclusion

16,17-Dihydroapovincamine is a known derivative of apovincamine and an impurity of
vincamine. While its basic chemical properties are defined, a significant gap exists in the
scientific literature regarding its specific biological activities, mechanism of action, and detailed
experimental protocols. Future research is necessary to elucidate the pharmacological profile
of this compound and determine if it shares the therapeutic potential of its parent vinca
alkaloids. For professionals in drug development, its primary relevance is currently as a
reference standard for the quality control of vincamine-based pharmaceutical products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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